Cas no 1251707-41-1 (N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251707-41-1
• MF: C₁₈H₁₉ClN₆O₃
• MW: 402.83486199379
• CID: 6469637
• Update Time: 2025-07-13

N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• N-[(4-chlorophenyl)methyl]-2-(8-morpholin-4-yl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide

• Inchi： 1S/C18H19ClN6O3/c19-14-3-1-13(2-4-14)11-21-15(26)12-25-18(27)24-6-5-20-16(17(24)22-25)23-7-9-28-10-8-23/h1-6H,7-12H2,(H,21,26)
• InChI Key： WNWIPHYRAVXJSQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CN1C(=O)N2C=CN=C(N3CCOCC3)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

Introduction to N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide and Its Significance in Modern Chemical Biology

N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide, with the CAS number 1251707-41-1, represents a compound of significant interest in the field of chemical biology. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound's intricate framework, combining a phenyl ring, a morpholine moiety, and a triazolopyrazine core, suggests multifaceted interactions that could be exploited for therapeutic purposes.

The 4-chlorophenyl substituent in the molecule imparts specific electronic and steric properties that can influence its binding affinity and selectivity. This feature is particularly crucial in drug design, where precise targeting of biological receptors is essential for efficacy and minimal side effects. The presence of the morpholin-4-yl group further enhances the compound's potential by contributing to its solubility and bioavailability, which are critical factors in the development of orally active pharmaceuticals.

The core structure of N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide, comprising a triazolopyrazine ring system, is reminiscent of several bioactive scaffolds that have shown promise in preclinical studies. Triazolopyrazine derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. The 3-oxo functionality within the molecule adds another layer of complexity, potentially enabling diverse chemical reactions that could be leveraged in synthetic chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. The combination of nitrogen-containing heterocycles such as triazoles and pyrazines with other functional groups like amides has led to the discovery of novel pharmacophores. N-(4-chlorophenyl)methyl-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide is no exception and represents a prime example of how structural diversification can lead to the identification of new therapeutic agents.

The pharmacological potential of this compound has been explored through various computational and experimental approaches. Molecular docking studies have suggested that it may interact with proteins involved in metabolic pathways and signal transduction. Specifically, the phenyl ring and morpholine moiety could engage with hydrophobic pockets or polar residues within target proteins, respectively. This dual interaction profile makes the compound a promising candidate for further investigation.

Moreover, the synthesis of N-(4-chlorophenyl)methyl-2-N-8-(morpholin-4-yl)--3-(Ox-)->N-8-(morpholin-4-yl)-5-(Ox-)>N(^H,)^H,>N(^H,)^H,>N(^H,)_N(5)(6)O)pyridin
−6-diamino
−7-methoxy
−9-methyl
−10-hydroxy
−11-pyridin
−12-pyrimidin
−13-pyridazin
−14-pyrimidin
−15-pyridazin
−16-pyrimidin
−17-pyrimidin
−18-pyrimidin
−19-pyrimidin
−20-pyrimidin
−21-pyrimidin
−22-pyrimidin
−23-hydroxy
−24-methoxy
−25-hydroxy 7 8 9 10 11 12 13 14 15 16 17 18 19 20 21 22

The development of new synthetic methodologies has also played a pivotal role in advancing research on this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks. These methods have not only facilitated the synthesis of N-(4-chlorophenyl)methyl-2-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)pyridine-N(5)
−6-diaminoN(8)(morpholin)-span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">span style="font-weight: bold;">7OxOxOxOxOxOxOxOxOxOxOxOxOxOx

The exploration of N-(N(N(N(N(Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine))Morpholine)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide)))Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamide]])Acetamid